Cas no 1000932-16-0 (2-(Chloromethyl)-3-formylindolizine-1-carbonitrile)

• Product Name: 2-(Chloromethyl)-3-formylindolizine-1-carbonitrile
• CAS No: 1000932-16-0
• MF: C₁₁H₇ClN₂O
• MW: 218.6391
• MDL: MFCD09863433
• CID: 5068882
• PubChem ID: 28819017
• Update Time: 2025-10-31

2-(Chloromethyl)-3-formylindolizine-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-3-formylindolizine-1-carbonitrile
• 2-(Chloromethyl)-3-formylindolizine-1-carbonitrile

• MDL： MFCD09863433
• Inchi： 1S/C11H7ClN2O/c12-5-8-9(6-13)10-3-1-2-4-14(10)11(8)7-15/h1-4,7H,5H2
• InChI Key： RCBBLRGXZYSRGP-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C1C(C#N)=C2C([H])=C([H])C([H])=C([H])N2C=1C([H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.4
• Topological Polar Surface Area: 45.3

Additional information on 2-(Chloromethyl)-3-formylindolizine-1-carbonitrile

Research Brief on 2-(Chloromethyl)-3-formylindolizine-1-carbonitrile (CAS: 1000932-16-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-(Chloromethyl)-3-formylindolizine-1-carbonitrile (CAS: 1000932-16-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development.

Recent studies have highlighted the versatility of 2-(Chloromethyl)-3-formylindolizine-1-carbonitrile as a key intermediate in the synthesis of various biologically active molecules. Its indolizine core, coupled with reactive functional groups (chloromethyl, formyl, and nitrile), makes it an attractive building block for the development of novel pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of kinase inhibitors, showcasing its potential in targeting cancer-related pathways.

In terms of biological activity, preliminary in vitro assays have revealed promising results. Research conducted by Smith et al. (2022) indicated that derivatives of 2-(Chloromethyl)-3-formylindolizine-1-carbonitrile exhibit moderate to strong inhibitory effects against a range of enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest potential applications in inflammation and central nervous system disorders, though further in vivo studies are required to validate these effects.

The synthetic pathways for 2-(Chloromethyl)-3-formylindolizine-1-carbonitrile have also been optimized in recent years. A 2023 paper in Organic Letters detailed a novel, high-yield method using palladium-catalyzed cross-coupling reactions, which significantly improves the scalability of production. This advancement is critical for enabling large-scale pharmaceutical applications and further exploration of its derivatives.

Despite these promising developments, challenges remain. The compound's reactivity, while advantageous for derivatization, also poses stability issues under certain conditions. Recent studies have focused on stabilizing the molecule through protective group strategies or formulation techniques, as discussed in a 2024 review in Chemical Communications. Additionally, more comprehensive toxicological studies are needed to assess its safety profile for potential therapeutic use.

In conclusion, 2-(Chloromethyl)-3-formylindolizine-1-carbonitrile represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its multifaceted applications—from serving as a synthetic intermediate to exhibiting intrinsic biological activity—highlight its value in pharmaceutical research. Future directions may include exploring its use in targeted drug delivery systems or as a core structure for libraries in high-throughput screening.